Cas no 1343957-62-9 (1-(4-methylphenyl)-1-(oxan-4-yl)methanamine)

1-(4-Methylphenyl)-1-(oxan-4-yl)methanamine is a chiral amine derivative featuring a tetrahydropyran (oxane) ring and a para-methylphenyl substituent. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmacologically active molecules. The presence of both aromatic and heterocyclic moieties enhances its utility in constructing complex scaffolds, particularly in medicinal chemistry applications. Its structural rigidity, imparted by the oxan-4-yl group, may contribute to improved binding selectivity in target interactions. The compound's amine functionality allows for further derivatization, making it a valuable building block for the development of novel bioactive compounds or asymmetric catalysts.
1-(4-methylphenyl)-1-(oxan-4-yl)methanamine structure
1343957-62-9 structure
Product Name:1-(4-methylphenyl)-1-(oxan-4-yl)methanamine
CAS No:1343957-62-9
MF:C13H19NO
MW:205.296063661575
MDL:MFCD17243747
CID:5099657
PubChem ID:62905124
Update Time:2025-06-29

1-(4-methylphenyl)-1-(oxan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (Tetrahydro-2H-pyran-4-yl)(p-tolyl)methanamine
    • 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine
    • MDL: MFCD17243747
    • Inchi: 1S/C13H19NO/c1-10-2-4-11(5-3-10)13(14)12-6-8-15-9-7-12/h2-5,12-13H,6-9,14H2,1H3
    • InChI Key: NTRPNEVWCGUGGN-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)C(C1C=CC(C)=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 181
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.2

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Additional information on 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine

Comprehensive Overview of 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine (CAS No. 1343957-62-9)

1-(4-methylphenyl)-1-(oxan-4-yl)methanamine, with the CAS number 1343957-62-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique structural combination of a 4-methylphenyl group and an oxan-4-yl moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its amine functional group, which lends itself to versatile chemical modifications.

In recent years, the demand for novel amine derivatives has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. The compound’s oxan-4-yl component, a tetrahydro-2H-pyran ring, is notable for its stability and bioavailability, traits highly sought after in medicinal chemistry. Discussions in forums and scientific literature often highlight its potential as a scaffold for neuroactive compounds, aligning with trending searches like “new CNS drug candidates 2024” or “tetrahydropyran derivatives in pharmacology.”

From a synthetic perspective, 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine exemplifies advancements in green chemistry. Its synthesis can leverage catalytic asymmetric methods, a hot topic in sustainable chemistry circles. Queries such as “eco-friendly amine synthesis” or “catalysis in heterocyclic compounds” reflect growing user interest in this area. The compound’s chiral center further opens doors for stereoselective applications, a key focus in modern pharmaceutical manufacturing.

Analytical characterization of CAS 1343957-62-9 typically involves techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring precise quality control. These methods are frequently searched alongside terms like “NMR interpretation for amines” or “HRMS data analysis,” underscoring the compound’s relevance in analytical chemistry workflows. Its logP value and solubility profile are also critical parameters, often explored in queries related to “drug-likeness prediction.”

Beyond pharmaceuticals, 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine has potential in agrochemical research, particularly in designing crop protection agents. The 4-methylphenyl group’s lipophilicity could enhance membrane penetration in pest-targeted formulations, a topic gaining traction in “next-gen agrochemicals” discussions. Additionally, its structural motifs align with searches for “heterocyclic pesticides,” highlighting cross-industry applicability.

Regulatory and safety profiles of this compound adhere to global REACH and ICH guidelines, with no reported hazards under standard handling conditions. This aligns with frequent user concerns about “safe handling of amine compounds” or “regulatory compliance for research chemicals.” Its stability under ambient conditions further supports its utility in industrial-scale synthesis, a point often raised in “scale-up challenges in organic synthesis” debates.

In conclusion, 1-(4-methylphenyl)-1-(oxan-4-yl)methanamine (CAS 1343957-62-9) represents a multifaceted compound bridging pharmaceutical innovation, sustainable chemistry, and material science. Its structural uniqueness and adaptable properties ensure its place in ongoing research, resonating with both academic inquiries and industrial applications. As interest in tailored heterocycles grows, this compound is poised to remain a focal point in scientific exploration.

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